BE“GHE Foundational & Exploratory

Check Availability & Pricing

Polonium-218: A Technical Guide to Isotopic
Properties and Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Polonium-218

Cat. No.: B1236091

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the nuclear properties, decay
characteristics, and relevant experimental methodologies for the radioisotope Polonium-218
(2*8P0). As an important intermediate in the Uranium-238 decay series, a thorough
understanding of its behavior is critical for applications in nuclear physics, environmental
science, and dosimetry.

Core Isotopic and Nuclear Data

Polonium-218 is a radioactive isotope of the element polonium, containing 84 protons and 134
neutrons.[1][2] It is also known by its historic name, Radium A.[1] The following tables
summarize the key quantitative data for this isotope.

Table 1: General and Nuclear Properties of Polonium-218
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Property Value
Symbol 218Pg
Atomic Number (2) 84
Mass Number (A) 218
Neutron Number (N) 134

Isotopic Mass

218.0089712(21) u[1]

Mass Excess

8.35662 MeV/[1]

Nuclear Binding Energy

1685.47340453 MeV[1]

Spin and Parity (Jm)

0+[3][4]

Table 2: Radioactive Decay Properties of Polonium-218

Property

Value

Half-Life (T%)

3.097(12) minutes[1]

Decay Constant (A)

0.00373 s~4[1]

Specific Activity

1.03 x 10?° Bqg/g[1][5]

Parent Nuclide

Radon-222 (222Rn)[3][5]

Table 3: Decay Modes and Products of Polonium-218

Decay Mode

Probability (%)

Decay Energy

Daughter Nuclide
(MeV)

Alpha (a)

99.980(2)%[1]

Lead-214 (214Ph) 6.11475(9)[1]

Beta Minus (B™)

0.020(2)%][1]

Astatine-218 (218At) 0.256(12)[1]

Decay Pathway Visualization
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Polonium-218 is a member of the Uranium-238 (or Radium) decay series, originating from
Radon-222 and decaying into two possible daughter products.[2][6] The dominant pathway is
alpha decay, with a minor branch undergoing beta-minus decay.
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Decay pathway of Polonium-218 from its parent Radon-222.

Experimental Protocols: Half-Life Determination

The accurate determination of the short half-life of Polonium-218 relies on precise radiation
detection and timing techniques. Historically, measurements from the early 20th century
established a value of around 3.05 minutes using basic radiation detectors.[2] Modern
measurements, which have refined this value to 3.097 minutes, utilize advanced alpha
spectrometry systems.[1][2]

Methodology: Alpha Spectrometry for Half-Life Measurement

This method involves measuring the decrease in the activity of a 2:8Po sample over time by
counting the number of alpha particles emitted.

o Sample Preparation: A source of Radon-222, the parent isotope, is used to generate
Polonium-218. The 28Po atoms, which are ionized following their formation, are
electrostatically collected onto the surface of a detector or a sample planchet, creating a thin,
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uniform source. This ensures that the emitted alpha particles can escape the sample with
minimal energy loss.

o Detection System: A high-resolution alpha spectrometer, typically a silicon detector such as a
Passivated Implanted Planar Silicon (PIPS) detector, is used. This detector is placed in a
vacuum chamber with the 2:8Po source to eliminate alpha particle energy loss in the air.

o Data Acquisition: The detector is connected to a multi-channel analyzer (MCA). The system
is configured to acquire a series of alpha energy spectra over short, consecutive time
intervals (e.g., every 10-20 seconds). Each spectrum shows a distinct peak corresponding to
the 6.00 MeV alpha particles from 2:8Po decay.[5]

e Analysis:

o The number of counts in the 2:8Po alpha peak is determined for each time interval. This
count rate is directly proportional to the activity of the sample at that time.

o Background counts are subtracted from each measurement.
o The natural logarithm of the corrected count rate is plotted against time.

o The data points should form a straight line, consistent with the exponential nature of
radioactive decay.

o Alinear regression is performed on the data. The slope of this line is equal to the negative
of the decay constant (A).

o The half-life (T%2) is then calculated using the relationship: T¥2 = In(2) / A.

The following diagram illustrates the general workflow for this experimental procedure.
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Workflow for half-life determination of Polonium-218.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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